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Compound of Interest

Compound Name: Methyl 3,4-dichlorobenzoate

Cat. No.: B185966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of methyl
3,4-dichlorobenzoate, a chemical compound of interest in various research and development

applications. This document outlines its key physical properties and provides standardized

experimental protocols for their determination, ensuring accuracy and reproducibility in a

laboratory setting.

Physicochemical Data Summary
The accurate determination of a compound's melting and boiling points is fundamental to its

characterization, providing insights into its purity and physical state under varying

temperatures. The data for methyl 3,4-dichlorobenzoate is summarized below.

Property Value

Melting Point 45 °C[1] (44.7 °C[2])

Boiling Point Data not available

Note: While a specific boiling point for methyl 3,4-dichlorobenzoate is not readily available in

the cited literature, the boiling point of its isomer, methyl 2,4-dichlorobenzoate, is reported as

239 °C.
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Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the melting and boiling points of organic compounds like methyl 3,4-dichlorobenzoate.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. This is a critical indicator of a compound's purity, with impurities typically causing a

depression and broadening of the melting range.

Methodology: Capillary Method

Sample Preparation: A small amount of the crystalline solid is finely ground and packed into

a capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer.

Heating: The sample is heated at a controlled, slow rate.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded. This range is

reported as the melting point.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Distillation Method

Apparatus Setup: The liquid sample is placed in a distillation flask connected to a condenser

and a collection flask. A thermometer is positioned so that its bulb is just below the side arm

of the flask, ensuring it measures the temperature of the vapor as it passes into the

condenser.

Heating: The liquid is heated to its boiling point.
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Equilibrium: The temperature is recorded when it stabilizes, indicating that the vapor and

liquid are in equilibrium. This stable temperature is the boiling point.

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical workflow for the determination of the melting and

boiling points of a chemical compound.
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Workflow for Physical Property Determination
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Caption: Workflow for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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